Cas no 82309-33-9 (5(4H)-Oxazolone, 4-[(4-methylphenyl)methylene]-2-phenyl-)

5(4H)-Oxazolone, 4-[(4-methylphenyl)methylene]-2-phenyl- structure
82309-33-9 structure
Product Name:5(4H)-Oxazolone, 4-[(4-methylphenyl)methylene]-2-phenyl-
CAS No:82309-33-9
MF:C17H13NO2
MW:263.290624380112
CID:695771
PubChem ID:708333
Update Time:2025-04-19

5(4H)-Oxazolone, 4-[(4-methylphenyl)methylene]-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 5(4H)-Oxazolone, 4-[(4-methylphenyl)methylene]-2-phenyl-
    • 4-(4-METHYLBENZYLIDENE)-2-PHENYLOXAZOL-5-ONE
    • 4-(4'-methylbenzylidene)-2-phenyloxazole-5(4H)-one
    • SR-01000390390-1
    • 82309-33-9
    • 4-(4-METHYLBENZYLIDENE)-2-PHENYL-2-OXAZOLIN-5-ONE
    • AKOS000516124
    • SR-01000390390
    • 4-(4-Methylbenzylidene)-2-phenyloxazol-5(4H)-one
    • (4E)-4-(4-methylbenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one
    • (4E)-4-[(4-methylphenyl)methylidene]-2-phenyl-4,5-dihydro-1,3-oxazol-5-one
    • 4-(4-METHYLBENZYLIDENE)-2-PHENYL-1,3-OXAZOL-5(4H)-ONE
    • Inchi: 1S/C17H13NO2/c1-12-7-9-13(10-8-12)11-15-17(19)20-16(18-15)14-5-3-2-4-6-14/h2-11H,1H3/b15-11+
    • InChI Key: IFRAFVGTPWYBBQ-RVDMUPIBSA-N
    • SMILES: O1C(/C(=C\C2C=CC(C)=CC=2)/N=C1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 263.094628657g/mol
  • Monoisotopic Mass: 263.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 38.7Ų
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